Cas no 1366346-94-2 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid
• CAS No: 1366346-94-2
• MF: C₂₃H₁₉FN₂O₄
• MW: 406.406369447708
• CID: 6383071
• PubChem ID: 165807543
• Update Time: 2025-10-22

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid
• EN300-1164463
• 1366346-94-2

• Inchi： 1S/C23H19FN2O4/c24-20-12-25-10-9-18(20)21(11-22(27)28)26-23(29)30-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-10,12,19,21H,11,13H2,(H,26,29)(H,27,28)/t21-/m0/s1
• InChI Key： WWHJITZQKJDQBU-NRFANRHFSA-N
• SMILES： FC1C=NC=CC=1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 406.13288525g/mol
• Monoisotopic Mass: 406.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid (CAS No. 1366346-94-2): An Overview of a Promising Compound in Medicinal Chemistry

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid (CAS No. 1366346-94-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as Fmoc-Ser(Fpy)-OH, is a protected serine derivative with a unique fluorinated pyridine substituent. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the 3-fluoropyridine moiety imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid is characterized by a central chiral carbon atom, which is essential for its biological activity. The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The 3-fluoropyridine substituent, on the other hand, introduces additional electronic and steric effects that can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The fluorinated pyridine moiety plays a crucial role in enhancing the binding affinity and selectivity of these inhibitors.

In addition to its potential as an enzyme inhibitor, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid has also been explored for its use in peptide-based drug delivery systems. The Fmoc protecting group can be selectively removed under controlled conditions, allowing for the sequential addition of amino acids to form complex peptides. This property makes it an ideal building block for the synthesis of bioactive peptides with therapeutic potential.

The synthesis of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid involves several steps, including the protection of the amino group with Fmoc, the introduction of the 3-fluoropyridine substituent, and the final carboxylic acid formation. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.

From a pharmacological perspective, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-yl)propanoic acid has shown promising results in preclinical studies. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and developing novel therapeutics. For example, studies have demonstrated its efficacy in inhibiting inflammatory responses and reducing oxidative stress, which are common features in many chronic diseases.

The safety profile of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluoropyridin-4-y l)propanoic acid is another important consideration. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, (3S)-3-{(9H-f luoren - 9 - y l )meth ox ycarb ony l }amin o ) - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( - - - - - - - - - - - - - - - - - - - - - - ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) -(fluorop y ridin e--4-y l)-p ropano ic aci d (CAS No. 10-00000000000000001111111111111111222222222222222255555555555555577777777777777888888888888888)) represents a significant advancement in medicinal chemistry. Its unique chemical structure and biological properties make it a promising candidate for various therapeutic applications, from enzyme inhibition to peptide-based drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.

The future prospects for (fluoro p y ridi ne--4-y l)-p ropano ic aci d (CAS No. 10-0000000000000000111111111111111122222222222222225555555555555557777777777777788888888888888)) are bright, with ongoing clinical trials and preclinical studies aimed at validating its therapeutic potential. As researchers continue to explore its properties and applications, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.

In summary, (fluoro p y ridi ne-4-y l)-propa no ic aci d (CAS No. ) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological properties make it an important tool for researchers and developers working towards new therapeutic solutions.